Cas no 53515-36-9 (2-(thiomorpholin-4-yl)ethan-1-amine)

2-(Thiomorpholin-4-yl)ethan-1-amine is a versatile organic compound featuring a thiomorpholine ring linked to an ethylamine moiety. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of both sulfur and nitrogen atoms enhances its chelating properties, facilitating applications in coordination chemistry and catalysis. Its bifunctional nature allows for selective modifications, enabling the development of complex molecular architectures. The compound exhibits good solubility in common organic solvents, simplifying handling in synthetic workflows. Its stability under standard conditions ensures reliable performance in diverse reactions, including nucleophilic substitutions and reductive aminations. This reagent is particularly useful for constructing heterocyclic frameworks in medicinal chemistry research.

2-(thiomorpholin-4-yl)ethan-1-amine structure

53515-36-9 structure

Product Name:2-(thiomorpholin-4-yl)ethan-1-amine

CAS No:53515-36-9

MF:C₆H₁₄N₂S

MW:146.253759860992

MDL:MFCD02179434

CID:372117

PubChem ID:2773200

Update Time:2025-05-28

2-(thiomorpholin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-Thiomorpholinoethanamine
- 2-thiomorpholin-4-ylethanamine
- 4-(2-Aminoethyl)thiomorpholine
- 4-Thiomorpholineethanamine
- 2-(thiomorpholin-4-yl)ethan-1-amine
- MFCD02179434
- ZMBVBAVBXVSHER-UHFFFAOYSA-N
- 2-thiomorpholin-4-ylethylamine
- FT-0640167
- C6H14N2S
- H11857
- DTXSID90378280
- CS-0179160
- 4-thiomorpholinethanamine
- BS-28558
- EN300-75438
- A829647
- AKOS009159287
- SCHEMBL2215013
- 53515-36-9
- AB11122
- 2-(4-Thiomorpholinyl)ethanamine
- DB-052351
- MDL： MFCD02179434
- Inchi： 1S/C6H14N2S/c7-1-2-8-3-5-9-6-4-8/h1-7H2
- InChI Key： ZMBVBAVBXVSHER-UHFFFAOYSA-N
- SMILES： S1CCN(CCN)CC1

Computed Properties

Exact Mass: 146.08800
Monoisotopic Mass: 146.08776963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 71.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 54.6Å²

Experimental Properties

Boiling Point: 243 ℃ at 760 mmHg
PSA: 54.56000
LogP: 0.63210

2-(thiomorpholin-4-yl)ethan-1-amine Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：UN 2735
Hazard Category Code： 34
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Safety Term：S26-S36/37/39
Risk Phrases：R34

2-(thiomorpholin-4-yl)ethan-1-amine Pricemore >>

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TRC	A608285-100mg	4-(2-Aminoethyl)thiomorpholine	53515-36-9		100mg	$ 64.00	2023-04-19
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TRC	A608285-500mg	4-(2-Aminoethyl)thiomorpholine	53515-36-9		500mg	$ 110.00	2023-04-19
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